Cas no 1354941-74-4 ((2E)-1-(furan-2-yl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one)

• Product Name: (2E)-1-(furan-2-yl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one
• CAS No: 1354941-74-4
• MF: C₁₂H₁₀O₂S
• MW: 218.271602153778
• MDL: MFCD21335281
• CID: 5208421
• Update Time: 2026-03-06

(2E)-1-(furan-2-yl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(furan-2-yl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one

• MDL： MFCD21335281
• Inchi： 1S/C12H10O2S/c1-9-4-5-10(15-9)6-7-11(13)12-3-2-8-14-12/h2-8H,1H3
• InChI Key： ZXFHKINNEZMZMH-UHFFFAOYSA-N
• SMILES： C(C1=CC=CO1)(=O)C=CC1SC(C)=CC=1

Additional information on (2E)-1-(furan-2-yl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one

Exploring (2E)-1-(furan-2-yl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one (CAS 1354941-74-4): Properties, Applications, and Research Insights

(2E)-1-(furan-2-yl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one (CAS 1354941-74-4) is a fascinating organic compound that has garnered attention in various scientific and industrial fields. This α,β-unsaturated ketone derivative, featuring both furan and thiophene rings, exhibits unique chemical properties that make it valuable for research and potential applications. In this comprehensive overview, we delve into its molecular structure, synthesis methods, and emerging uses in modern chemistry.

The compound's molecular formula is C12H10O2S, with a molecular weight of 218.27 g/mol. Its structure combines a furan-2-yl group at one end and a 5-methylthiophen-2-yl moiety at the other, connected through a conjugated prop-2-en-1-one bridge. This arrangement creates interesting electronic properties that researchers are exploring for various applications. The (2E)-configuration of the double bond is particularly significant, as it affects the compound's reactivity and potential biological activities.

Recent studies have focused on the photophysical properties of (2E)-1-(furan-2-yl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one, particularly its potential as a fluorescent probe or organic semiconductor material. The combination of heterocyclic aromatic systems in its structure makes it an interesting candidate for optoelectronic applications, aligning with current research trends in organic electronics and smart materials. Scientists are particularly interested in how the furan-thiophene conjugation affects its light absorption and emission characteristics.

In pharmaceutical research, derivatives of (2E)-1-(furan-2-yl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one are being investigated for their potential biological activities. While the compound itself isn't a drug, its scaffold serves as a valuable pharmacophore for designing new therapeutic agents. Researchers are exploring modifications to this core structure to develop compounds with potential anti-inflammatory, antioxidant, or antimicrobial properties, responding to the growing demand for novel bioactive molecules in medicine.

The synthesis of CAS 1354941-74-4 typically involves Claisen-Schmidt condensation between appropriate furan-2-carbaldehyde and 5-methylthiophene-2-acetophenone derivatives. Recent advancements have focused on developing more eco-friendly synthesis routes, including catalyst-free conditions or green solvent systems, reflecting the chemical industry's shift toward sustainable chemistry practices. These improvements aim to reduce environmental impact while maintaining good yields and selectivity.

From a commercial perspective, (2E)-1-(furan-2-yl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one is primarily used as a research chemical and building block for more complex molecules. Its market availability has increased in recent years due to growing interest in heterocyclic compounds for material science applications. Suppliers typically offer it in various purity grades, with HPLC-grade material being essential for precise research applications. The compound's stability under normal conditions makes it relatively easy to handle and store, though standard chemical safety protocols should always be followed.

Looking toward future applications, researchers are particularly excited about the potential of CAS 1354941-74-4 derivatives in organic photovoltaics and OLED technologies. The compound's ability to modify its electronic structure through simple chemical modifications makes it a versatile platform for designing light-harvesting materials. This aligns perfectly with current global trends in renewable energy research and the push for more efficient solar energy conversion systems.

For analytical chemists working with (2E)-1-(furan-2-yl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one, characterization typically involves NMR spectroscopy (both 1H and 13C), mass spectrometry, and UV-Vis spectroscopy. The compound shows characteristic absorption in the 300-400 nm range, which is valuable for both identification and potential applications in light-sensitive materials. Recent publications have also explored its behavior under various chromatographic conditions, providing valuable data for researchers working with this compound.

In conclusion, 1354941-74-4 represents an intriguing example of how simple heterocyclic compounds can offer diverse research opportunities. Its combination of furan and thiophene moieties creates a molecular platform with tunable properties, making it valuable for applications ranging from materials science to medicinal chemistry. As research continues, we can expect to see more innovative uses for this compound and its derivatives, potentially contributing to advancements in multiple scientific disciplines.